Cas no 115716-68-2 (1-Ethyl-2,4,4-trimethylcyclopentan-1-ol)

• Product Name: 1-Ethyl-2,4,4-trimethylcyclopentan-1-ol
• CAS No: 115716-68-2
• MF: C₁₀H₂₀O
• MW: 156.265203475952
• CID: 5273981
• Update Time: 2025-07-23

1-Ethyl-2,4,4-trimethylcyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-2,4,4-trimethylcyclopentan-1-ol
• Cyclopentanol, 1-ethyl-2,4,4-trimethyl-

• Inchi： 1S/C10H20O/c1-5-10(11)7-9(3,4)6-8(10)2/h8,11H,5-7H2,1-4H3
• InChI Key： VXIXCVYAFFQMMK-UHFFFAOYSA-N
• SMILES： OC1(CC)CC(C)(C)CC1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2

Additional information on 1-Ethyl-2,4,4-trimethylcyclopentan-1-ol

Introduction to 1-Ethyl-2,4,4-trimethylcyclopentan-1-ol (CAS No. 115716-68-2)

1-Ethyl-2,4,4-trimethylcyclopentan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 115716-68-2, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its cyclopentane core substituted with ethyl and trimethyl groups, exhibits unique structural and functional properties that make it a valuable candidate for various chemical applications. The compound's molecular structure, featuring a rigid cyclopentane ring with specific substituents, contributes to its distinct chemical behavior and potential utility in synthetic chemistry and drug development.

The synthesis of 1-Ethyl-2,4,4-trimethylcyclopentan-1-ol involves intricate organic reactions that highlight the compound's complexity. The presence of the ethyl group at the 1-position and the trimethyl groups at the 2- and 4-positions introduces steric hindrance and electronic effects that influence its reactivity. Researchers have explored various synthetic pathways to achieve high yields and purity, often employing catalytic methods to optimize the reaction conditions. The development of efficient synthetic routes is crucial for scaling up production and ensuring the compound's availability for further studies.

In recent years, 1-Ethyl-2,4,4-trimethylcyclopentan-1-ol has garnered attention in the pharmaceutical industry due to its potential as a building block for more complex molecules. Its structural framework can be modified to create derivatives with enhanced biological activity. For instance, researchers have investigated its role in developing novel therapeutic agents targeting specific biological pathways. The compound's ability to serve as a precursor in medicinal chemistry underscores its importance in drug discovery efforts.

One of the most compelling aspects of 1-Ethyl-2,4,4-trimethylcyclopentan-1-ol is its versatility in chemical transformations. The cyclopentane ring can undergo various reactions, including functional group interconversions, which open doors to creating a wide array of derivatives. These derivatives may exhibit different pharmacological properties, making them attractive for therapeutic applications. The compound's stability under various reaction conditions also makes it a reliable choice for synthetic chemists working on complex molecular architectures.

The pharmacological potential of 1-Ethyl-2,4,4-trimethylcyclopentan-1-ol has been explored in several preclinical studies. Researchers have examined its interactions with biological targets and evaluated its efficacy in model systems. These studies have provided insights into its possible applications in treating various diseases. While further research is needed to fully understand its therapeutic potential, the preliminary findings are promising and warrant continued investigation.

From a chemical biology perspective, 1-Ethyl-2,4,4-trimethylcyclopentan-1-ol offers a unique scaffold that can be used to study enzyme mechanisms and metabolic pathways. Its structural features allow it to interact with biological molecules in specific ways, providing valuable information for understanding disease processes. This makes it a useful tool for researchers studying complex biological systems and developing new diagnostic tools.

The industrial significance of 1-Ethyl-2,4,4-trimethylcyclopentan-1-ol extends beyond academic research. Its use in fine chemical synthesis and as an intermediate in pharmaceutical manufacturing highlights its practical applications. Companies specializing in custom synthesis often incorporate this compound into their product portfolios due to its versatility and utility. As demand for specialized chemicals grows, the importance of compounds like 1-Ethyl-2,4,4-trimethylcyclopentan-1-ol is expected to increase.

The future prospects for 1-Ethyl-2,4,4-trimethylcyclopentan-1-ol are bright, with ongoing research aimed at uncovering new applications and improving synthetic methodologies. Advances in computational chemistry and artificial intelligence are likely to accelerate the discovery of novel derivatives with enhanced properties. These technological advancements will enable researchers to design more effective synthetic strategies and explore the full potential of this compound.

In conclusion, 1-Ethyl - 2 , 4 , 4 -trimethylcyclopentan - 1 - ol ( CAS No . 115716 - 68 - 2 ) is a multifaceted compound with significant implications in organic chemistry , pharmaceutical research , and industrial applications . Its unique structural features , synthetic versatility , and pharmacological potential make it a valuable asset for researchers and manufacturers alike . As scientific understanding continues to evolve , the role of this compound is expected to expand , contributing to advancements in medicine and chemical science .